Cas no 1803793-63-6 (2-Bromo-6-(3-chloropropyl)phenylacetic acid)

• Product Name: 2-Bromo-6-(3-chloropropyl)phenylacetic acid
• CAS No: 1803793-63-6
• MF: C₁₁H₁₂BrClO₂
• MW: 291.568781852722
• CID: 4977761
• Update Time: 2025-10-29

2-Bromo-6-(3-chloropropyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(3-chloropropyl)phenylacetic acid

• Inchi： 1S/C11H12BrClO2/c12-10-5-1-3-8(4-2-6-13)9(10)7-11(14)15/h1,3,5H,2,4,6-7H2,(H,14,15)
• InChI Key： IHAPRZPWVJKQQM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CC(=O)O)CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3

Additional information on 2-Bromo-6-(3-chloropropyl)phenylacetic acid

Introduction to 2-Bromo-6-(3-chloropropyl)phenylacetic acid (CAS No. 1803793-63-6)

2-Bromo-6-(3-chloropropyl)phenylacetic acid, identified by its Chemical Abstracts Service (CAS) number 1803793-63-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of phenylacetic acid derivatives, characterized by its bromine and chlorine substituents, which contribute to its unique chemical properties and reactivity. The structural arrangement of these functional groups makes it a valuable intermediate in the synthesis of various biologically active molecules.

The significance of 2-Bromo-6-(3-chloropropyl)phenylacetic acid lies in its potential applications across multiple domains, particularly in medicinal chemistry and drug development. Phenylacetic acid derivatives are well-documented for their role in modulating biological pathways, including those involved in inflammation, pain perception, and neurotransmitter function. The presence of bromine and chlorine atoms enhances the compound's ability to participate in various chemical reactions, such as nucleophilic substitution and cross-coupling reactions, which are pivotal in constructing complex molecular frameworks.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel acetic acid derivatives due to their therapeutic potential. Specifically, compounds with bromine and chlorine substituents have been extensively studied for their ability to interact with biological targets at high affinity. This has led to the discovery of several lead compounds that are being evaluated in preclinical studies for their efficacy against a range of diseases.

One of the most compelling aspects of 2-Bromo-6-(3-chloropropyl)phenylacetic acid is its versatility as a building block in synthetic chemistry. The bromine atom at the 2-position and the chloropropyl group at the 6-position provide multiple handles for further functionalization. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups, expanding the compound's utility in generating structurally diverse molecules. Similarly, nucleophilic aromatic substitution reactions can be utilized to replace the bromine or chlorine atoms with other functional groups, enabling the synthesis of analogs with tailored properties.

The compound's relevance is further underscored by its potential role in addressing unmet medical needs. Researchers are increasingly focusing on developing small molecules that can modulate protein-protein interactions or inhibit key enzymatic pathways. 2-Bromo-6-(3-chloropropyl)phenylacetic acid serves as a promising scaffold for designing such molecules due to its ability to engage with biological targets through multiple interactions. This has sparked interest among academic institutions and pharmaceutical companies looking to develop next-generation therapeutics.

Recent advancements in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling studies have revealed that 2-Bromo-6-(3-chloropropyl)phenylacetic acid can effectively bind to various protein targets, suggesting its potential as an inhibitor or modulator. These studies have been instrumental in predicting novel derivatives with enhanced binding affinity and selectivity. Additionally, virtual screening techniques have been employed to identify potential drug candidates derived from this scaffold, further highlighting its importance in drug discovery efforts.

The synthesis of 2-Bromo-6-(3-chloropropyl)phenylacetic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination of a precursor phenol followed by chloropropylation, or direct functionalization of an existing phenylacetic acid derivative. The choice of reagents and conditions is critical to achieving the desired product without unwanted side reactions. Advances in green chemistry principles have also encouraged researchers to explore more sustainable synthetic methodologies, reducing waste and minimizing hazardous byproducts.

In conclusion, 2-Bromo-6-(3-chloropropyl)phenylacetic acid (CAS No. 1803793-63-6) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional diversity. Its role as a key intermediate in drug development underscores its importance in addressing various therapeutic challenges. As research continues to uncover new applications for this compound, it is expected to remain a cornerstone in medicinal chemistry investigations.